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Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and

specifications of commercial 2-(Bromomethyl)benzaldehyde (CAS No. 60633-91-2). This

crucial bifunctional building block is widely utilized in organic synthesis, particularly in the

pharmaceutical industry for the construction of complex molecular architectures. Understanding

its commercial specifications, impurity profile, and the analytical methodologies for its

characterization is paramount for ensuring the reproducibility and success of synthetic

endeavors.

Commercial Purity and Specifications
Commercial grades of 2-(Bromomethyl)benzaldehyde are typically offered at purities of

95+% or higher.[1] Higher purity grades, often exceeding 98%, are also available from various

suppliers for more demanding applications. The compound is a solid at room temperature and

should be handled with care due to its lachrymatory and corrosive nature.

A summary of typical specifications for commercial 2-(Bromomethyl)benzaldehyde is

presented in the table below. It is important to note that specifications can vary between

suppliers, and it is always recommended to consult the supplier's Certificate of Analysis (CoA)

for batch-specific data.
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Parameter Typical Specification Analytical Method

Purity ≥ 95% or ≥ 98% HPLC, GC-MS

Appearance
White to off-white crystalline

solid
Visual Inspection

Molecular Formula C₈H₇BrO -

Molecular Weight 199.04 g/mol -

Melting Point Not consistently reported Melting Point Apparatus

Solubility

Soluble in common organic

solvents (e.g.,

Dichloromethane, Chloroform,

Toluene)

-

Identity Conforms to the structure
¹H NMR, ¹³C NMR, Mass

Spectrometry

Synthesis and Potential Impurities
The most common industrial synthesis of 2-(Bromomethyl)benzaldehyde is via the radical

bromination of 2-methylbenzaldehyde. This reaction is typically carried out using N-

bromosuccinimide (NBS) as the brominating agent and a radical initiator such as

azobisisobutyronitrile (AIBN) or benzoyl peroxide in a non-polar solvent like carbon

tetrachloride or cyclohexane.[2][3]

The primary impurities that can arise from this synthesis include:
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Impurity Chemical Structure Origin

2-Methylbenzaldehyde

(Starting Material)
2-Methylbenzaldehyde Incomplete reaction.

2-

(Dibromomethyl)benzaldehyde

2-

(Dibromomethyl)benzaldehyde

Over-bromination of the methyl

group.

2-Bromobenzoic Acid 2-Bromobenzoic Acid

Oxidation of the aldehyde

functionality during the

reaction or workup.

Succinimide Succinimide
By-product from the use of

NBS.

It is crucial for researchers to be aware of these potential impurities as they can interfere with

subsequent reactions. For instance, the presence of the starting material can lead to lower

yields of the desired product, while the dibrominated impurity can result in the formation of

undesired side products.

Experimental Protocols
Synthesis of 2-(Bromomethyl)benzaldehyde
The following is a representative experimental protocol for the synthesis of 2-
(Bromomethyl)benzaldehyde based on the Wohl-Ziegler reaction.[4][5]

Materials:

2-Methylbenzaldehyde

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

Carbon Tetrachloride (CCl₄), anhydrous

Sodium bicarbonate solution (saturated)
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

methylbenzaldehyde (1.0 eq) in anhydrous carbon tetrachloride.

Add N-bromosuccinimide (1.05 eq) and a catalytic amount of AIBN (0.02 eq).

Heat the reaction mixture to reflux (approximately 77 °C) and irradiate with a heat lamp to

initiate the radical reaction.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC). The reaction is typically complete within 2-4 hours.

Once the reaction is complete, cool the mixture to room temperature. The succinimide by-

product will precipitate out of the solution.

Filter the mixture to remove the succinimide.

Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Purification by Recrystallization
The crude 2-(Bromomethyl)benzaldehyde can be purified by recrystallization to remove

residual impurities.

Procedure:

Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., a mixture of

hexane and ethyl acetate).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b049007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum to obtain pure 2-(Bromomethyl)benzaldehyde.

Analytical Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR are powerful tools for the structural elucidation and purity assessment of

2-(Bromomethyl)benzaldehyde.

¹H NMR (400 MHz, CDCl₃):

δ 10.1-10.3 ppm (s, 1H): Aldehydic proton (-CHO).

δ 7.8-7.9 ppm (d, 1H): Aromatic proton ortho to the aldehyde group.

δ 7.4-7.6 ppm (m, 3H): Remaining aromatic protons.

δ 4.9-5.1 ppm (s, 2H): Methylene protons (-CH₂Br).

¹³C NMR (100 MHz, CDCl₃):

δ ~192 ppm: Aldehyde carbonyl carbon.

δ ~138 ppm: Aromatic quaternary carbon attached to the bromomethyl group.

δ ~134 ppm: Aromatic quaternary carbon attached to the aldehyde group.

δ ~128-133 ppm: Aromatic CH carbons.

δ ~32 ppm: Methylene carbon (-CH₂Br).

High-Performance Liquid Chromatography (HPLC)
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HPLC is a standard method for determining the purity of 2-(Bromomethyl)benzaldehyde and

quantifying impurities.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both often containing a small

amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid).

Gradient Program: A typical gradient might start with a higher percentage of water and

gradually increase the percentage of acetonitrile to elute the more non-polar impurities.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 254 nm.

Injection Volume: 10 µL.

This method can effectively separate the main compound from its potential impurities, allowing

for accurate purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another valuable technique for purity analysis and is particularly useful for identifying

volatile impurities.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm,

0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 280 °C) to elute all components.

Mass Spectrometer: Operated in electron ionization (EI) mode.
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Data Analysis: The purity is determined by the relative peak area of the main compound, and

impurities can be identified by their mass spectra.

Visualizations
The following diagrams illustrate key workflows and relationships related to 2-
(Bromomethyl)benzaldehyde.

2-Methylbenzaldehyde

Reaction Mixture

NBS, AIBN, CCl4

Reflux & Initiation Cooling & Filtration

Aqueous Workup

Succinimide (by-product)

Drying & Evaporation Crude Product Recrystallization Pure 2-(Bromomethyl)benzaldehyde

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2-(Bromomethyl)benzaldehyde.
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Main Reaction Pathway

Impurity Formation Pathways

2-Methylbenzaldehyde

2-(Bromomethyl)benzaldehyde

Radical Bromination (NBS, AIBN)

Incomplete ReactionOver-Bromination Oxidation

Unreacted 2-Methylbenzaldehyde2-(Dibromomethyl)benzaldehyde 2-Bromobenzoic Acid

Click to download full resolution via product page

Caption: Logical Relationships in Impurity Formation.

This guide provides a foundational understanding of the purity and specifications of commercial

2-(Bromomethyl)benzaldehyde. For critical applications, it is imperative to perform thorough

in-house analysis to confirm the quality and suitability of the material for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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